Cas no 1138245-49-4 (1138245-49-4)

1138245-49-4 structure
1138245-49-4 structure
Product Name:1138245-49-4
CAS No:1138245-49-4
MF:C9H16O3
MW:172.221543312073
CID:2135419
Update Time:2023-11-19

1138245-49-4 Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-3-hydroxy-6-Heptenoic acid
    • 4-Ethyl-3-hydroxyhept-6-enoic acid
    • MJCAWIZISIDHGR-UHFFFAOYSA-N
    • CID 86646121
    • MRIO-004
    • 6-Heptenoic acid, 4-ethyl-3-hydroxy-
    • 1138245-49-4
    • Inchi: 1S/C9H16O3/c1-3-5-7(4-2)8(10)6-9(11)12/h3,7-8,10H,1,4-6H2,2H3,(H,11,12)
    • InChI Key: MJCAWIZISIDHGR-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)C(CC=C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 154
  • Topological Polar Surface Area: 57.5
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